Cas no 2034498-96-7 (N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide)

• Product Name: N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• CAS No: 2034498-96-7
• MF: C₁₈H₁₉FN₂O₃S
• MW: 362.418466806412
• CID: 5553063
• PubChem ID: 91815701
• Update Time: 2025-10-24

N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(4-fluorophenoxy)ethyl]-2-(thiolan-3-yloxy)pyridine-3-carboxamide
• F6475-7516
• N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide
• AKOS025317736
• 2034498-96-7

• Inchi： 1S/C18H19FN2O3S/c19-13-3-5-14(6-4-13)23-10-9-20-17(22)16-2-1-8-21-18(16)24-15-7-11-25-12-15/h1-6,8,15H,7,9-12H2,(H,20,22)
• InChI Key： XUTNMHJJMQVDGY-UHFFFAOYSA-N
• SMILES： S1CCC(C1)OC1C(=CC=CN=1)C(NCCOC1C=CC(=CC=1)F)=O

Computed Properties

• Exact Mass: 362.11004181g/mol
• Monoisotopic Mass: 362.11004181g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 85.8Ų

Additional information on N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide

N-(2-(4-Fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide: A Comprehensive Overview

N-(2-(4-Fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide, also known by its CAS number 2034498-96-7, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of nicotinamides, which are derivatives of nicotinic acid, and is characterized by its unique structure that combines a nicotinamide moiety with a tetrahydrothiophene ring and a 4-fluorophenoxy group. The molecule's structure is highly functionalized, making it a promising candidate for research in drug discovery, agrochemicals, and advanced materials.

The synthesis of N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide involves multi-step organic reactions, including nucleophilic substitutions, oxidations, and coupling reactions. Recent advancements in catalytic methodologies have enabled more efficient and environmentally friendly syntheses of such complex molecules. For instance, the use of palladium-catalyzed cross-coupling reactions has significantly streamlined the construction of the tetrahydrothiophene ring, which is a critical component of this compound's structure.

One of the most exciting areas of research involving this compound is its potential application in drug development. Nicotinamides are known for their role in energy metabolism and their ability to modulate cellular signaling pathways. The incorporation of the tetrahydrothiophene ring introduces additional electronic and steric properties, which can enhance the compound's bioavailability and pharmacokinetic profile. Recent studies have shown that analogs of this compound exhibit promising activity against various disease targets, including cancer and neurodegenerative disorders.

In addition to its pharmaceutical applications, N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide has also garnered attention in the field of agrochemistry. Its ability to interact with plant receptors suggests potential use as a growth regulator or a pest control agent. Researchers have explored its effects on plant growth under various environmental conditions, with preliminary results indicating improved stress tolerance in crops treated with this compound.

The structural complexity of this molecule also makes it an interesting candidate for materials science applications. The tetrahydrothiophene ring contributes to the compound's thermal stability and mechanical properties, while the nicotinamide moiety provides opportunities for hydrogen bonding and other intermolecular interactions. These characteristics make it a potential building block for advanced polymers or nanomaterials.

From an environmental standpoint, understanding the fate and transport of N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide in natural systems is crucial for assessing its safety and sustainability. Recent ecotoxicological studies have focused on its degradation pathways under aerobic and anaerobic conditions, as well as its potential bioaccumulation in aquatic organisms. These studies are essential for ensuring that any commercial applications of this compound do not pose risks to ecosystems or human health.

In conclusion, N-(2-(4-fluorophenoxy)ethyl)-2-((tetrahydrothiophen-3-yl)oxy)nicotinamide (CAS No: 2034498-96-7) represents a versatile platform for exploring new chemical entities with diverse applications. Its unique structure, combined with advancements in synthetic chemistry and biological research, positions it as a key molecule in the development of innovative solutions across multiple industries. As research continues to uncover its full potential, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.